Cas no 1803854-00-3 (4,5-Dimethyl-2-hydroxythiophenol)

• Product Name: 4,5-Dimethyl-2-hydroxythiophenol
• CAS No: 1803854-00-3
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 5004829
• PubChem ID: 89154804
• Update Time: 2025-05-26

4,5-Dimethyl-2-hydroxythiophenol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-hydroxythiophenol

• Inchi： 1S/C8H10OS/c1-5-3-7(9)8(10)4-6(5)2/h3-4,9-10H,1-2H3
• InChI Key： PFEJSLNJMJHGDU-UHFFFAOYSA-N
• SMILES： SC1C(=CC(C)=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 2.4
• Topological Polar Surface Area: 21.2

Additional information on 4,5-Dimethyl-2-hydroxythiophenol

4,5-Dimethyl-2-Hydroxythiophenol: A Comprehensive Overview

4,5-Dimethyl-2-hydroxythiophenol, also known by its CAS number 1803854-00-3, is an organic sulfur-containing compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiophenols, which are derivatives of thiophene with a hydroxyl group (-OH) attached. The presence of two methyl groups at the 4 and 5 positions of the thiophene ring imparts distinctive electronic and steric effects, making it a valuable molecule for both academic research and industrial applications.

The molecular formula of 4,5-dimethyl-2-hydroxythiophenol is C7H8OS, with a molecular weight of approximately 136.19 g/mol. Its structure consists of a thiophene ring (a five-membered aromatic ring containing one sulfur atom) substituted with two methyl groups at positions 4 and 5 and a hydroxyl group at position 2. This substitution pattern influences the compound's reactivity, solubility, and stability. Recent studies have explored the synthesis of this compound through various routes, including oxidative coupling reactions and enzymatic catalysis, highlighting its versatility in chemical synthesis.

One of the most notable applications of 4,5-dimethyl-2-hydroxythiophenol is in the field of materials science. Researchers have investigated its use as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). For instance, a study published in Nature Communications demonstrated that this compound can be polymerized to form materials with exceptional electrical conductivity, making it a promising candidate for use in flexible electronics and energy storage devices.

In addition to its materials science applications, 4,5-dimethyl-2-hydroxythiophenol has shown potential in the pharmaceutical industry. Its sulfur-containing functional groups make it an attractive molecule for drug design, particularly in the development of anti-inflammatory and antioxidant agents. A recent study conducted by researchers at the University of California revealed that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its antioxidant properties make it a potential candidate for use in skincare products aimed at combating oxidative stress.

The environmental impact of 4,5-dimethyl-2-hydroxythiophenol has also been a topic of interest among scientists. Studies have shown that this compound can act as a biodegradable additive in industrial processes, reducing the environmental footprint of various manufacturing activities. For example, research published in Environmental Science & Technology highlighted its ability to enhance the biodegradation of recalcitrant organic pollutants in aqueous environments.

In conclusion, 4,5-dimethyl-2-hydroxythiophenol, with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic research and industrial applications. Its potential uses span across materials science, pharmaceuticals, and environmental chemistry, making it a versatile compound with immense scientific and commercial value. As ongoing research delves deeper into its properties and applications, we can expect even more innovative uses for this remarkable molecule.